Cas no 3781-34-8 (Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-)

• Product Name: Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-
• CAS No: 3781-34-8
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 311521
• PubChem ID: 107174
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl- Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-
• 2'-Bicyclo(2.2.1)hept-5-en-2-ylspiro(bicyclo(2.2.1)hept-5-ene-2,5'-(1,3)dioxane)
• 2-(5-bicyclo[2.2.1]hept-2-enyl)spiro[1,3-dioxane-5,5'-bicyclo[2.2.1]hept-2-ene]
• DTXSID70958847
• 3781-34-8
• NS00047068
• 2'-(Bicyclo[2.2.1]hept-5-en-2-yl)spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane]
• EINECS 223-244-1
• SCHEMBL17862137

• Inchi： 1S/C17H22O2/c1-3-13-5-11(1)7-15(13)16-18-9-17(10-19-16)8-12-2-4-14(17)6-12/h1-4,11-16H,5-10H2
• InChI Key： DJAGRBSIXXHAHL-UHFFFAOYSA-N
• SMILES： O1C(C2CC3C=CC2C3)OCC2(C1)CC1C=CC2C1

Computed Properties

• Exact Mass: 258.16206
• Monoisotopic Mass: 258.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 372.7°Cat760mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.592
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes